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Compound of Interest

Compound Name:
4-Bromo-3-

(trifluoromethoxy)benzaldehyde

Cat. No.: B172936 Get Quote

CAS Number: 1221716-04-6

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Bromo-3-(trifluoromethoxy)benzaldehyde is a halogenated and fluorinated aromatic

aldehyde. Its chemical structure, featuring a bromo group, a trifluoromethoxy group, and an

aldehyde functionality, makes it a valuable intermediate in organic synthesis. This guide

provides a summary of its chemical properties, safety information, and potential applications,

with a focus on its relevance in research and development.

Chemical and Physical Properties
Quantitative data for 4-Bromo-3-(trifluoromethoxy)benzaldehyde is summarized in the table

below.
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Property Value Source

CAS Number 1221716-04-6 [1][2]

Molecular Formula C₈H₄BrF₃O₂ [2]

Molecular Weight 269.02 g/mol [1][2]

Purity ≥98% [2]

Appearance Powder Falcon Life Sciences

Note: Detailed spectroscopic data (NMR, IR, Mass Spectrometry) for 4-Bromo-3-
(trifluoromethoxy)benzaldehyde is not readily available in the public domain. Researchers

should perform their own analytical characterization upon acquisition.

Synthesis and Reactivity
Detailed experimental protocols for the synthesis of 4-Bromo-3-
(trifluoromethoxy)benzaldehyde are not explicitly available in the reviewed literature.

However, general synthetic strategies for related compounds suggest that its preparation may

involve the bromination and formylation of a trifluoromethoxy-substituted benzene precursor.

The reactivity of this compound is dictated by its three functional groups:

Aldehyde Group: The aldehyde group is susceptible to a wide range of chemical

transformations, including oxidation to a carboxylic acid, reduction to an alcohol, and the

formation of imines and other C-N bonds.

Bromo Group: The bromine atom can participate in various cross-coupling reactions, such as

Suzuki-Miyaura coupling, which allows for the formation of C-C bonds and the introduction of

diverse molecular fragments.

Trifluoromethoxy Group: The trifluoromethoxy group is a lipophilic electron-withdrawing

group that can enhance the metabolic stability and binding affinity of a molecule to its

biological target.

A general workflow for a potential synthetic application, such as a Suzuki-Miyaura coupling

reaction, is depicted below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.sigmaaldrich.com/US/en/product/apolloscientificltd/apo455836686?context=bbe
https://www.chemscene.com/1221716-04-6.html
https://www.chemscene.com/1221716-04-6.html
https://www.sigmaaldrich.com/US/en/product/apolloscientificltd/apo455836686?context=bbe
https://www.chemscene.com/1221716-04-6.html
https://www.chemscene.com/1221716-04-6.html
https://www.benchchem.com/product/b172936?utm_src=pdf-body
https://www.benchchem.com/product/b172936?utm_src=pdf-body
https://www.benchchem.com/product/b172936?utm_src=pdf-body
https://www.benchchem.com/product/b172936?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b172936?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants

Reaction Conditions Process Product

4-Bromo-3-(trifluoromethoxy)benzaldehyde

Reaction Mixture

Arylboronic Acid

Palladium Catalyst (e.g., Pd(PPh₃)₄)

Base (e.g., K₂CO₃)

Solvent (e.g., Toluene/Water) Heating & Stirring Work-up & Purification Coupled Product

Click to download full resolution via product page

Caption: Generalized workflow for a Suzuki-Miyaura coupling reaction.

Applications in Research and Drug Development
While specific examples of the use of 4-Bromo-3-(trifluoromethoxy)benzaldehyde in drug

development are not detailed in the available literature, its structural motifs suggest its potential

as a key building block. Chemical suppliers indicate its application in the pharmaceutical and

agrochemical industries. The trifluoromethoxy group is a bioisostere of the methoxy group and

is known to improve pharmacokinetic properties of drug candidates. The bromo and aldehyde

functionalities provide versatile handles for the synthesis of complex molecules for screening in

drug discovery programs.
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Due to the lack of specific information on its biological targets or involvement in signaling

pathways, a diagrammatic representation cannot be provided at this time.

Safety and Handling
It is imperative to handle 4-Bromo-3-(trifluoromethoxy)benzaldehyde with appropriate safety

precautions in a laboratory setting.

Hazard Identification:

GHS Pictograms: GHS07 (Exclamation Mark)

Signal Word: Warning

Hazard Statements:

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Recommended Handling and Storage:

Handling: Use in a well-ventilated area. Avoid breathing dust, fumes, gas, mist, vapors, or

spray. Wear protective gloves, protective clothing, eye protection, and face protection.

Storage: Store in a cool, dry, and well-ventilated place. Keep the container tightly closed.

First Aid Measures:

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

If inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON

CENTER or doctor/physician if you feel unwell.

If on skin: Wash with plenty of soap and water. If skin irritation occurs, get medical

advice/attention. Take off contaminated clothing and wash it before reuse.
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Disclaimer: This guide is intended for informational purposes only and is based on publicly

available data. It is not a substitute for a comprehensive Safety Data Sheet (SDS) and should

not be used as the sole source of information for handling this chemical. Always consult the

SDS provided by the supplier and follow all institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b172936?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

